2-Chloro-6-methyl-4-nitrophenol

• CAS: 4102-84-5

Core Science & Biosynthesis

Introduction: Beyond a Simple Value – The Significance of pKa

An In-depth Technical Guide to the pKa of 2-Chloro-6-methyl-4-nitrophenol

For researchers, scientists, and professionals in drug development, the acid dissociation constant (pKa) is a foundational parameter that governs the behavior of a molecule in a given environment. It dictates a compound's degree of ionization at a specific pH, which in turn profoundly influences its solubility, lipophilicity, membrane permeability, and binding interactions with biological targets. Understanding the pKa of a molecule like 2-Chloro-6-methyl-4-nitrophenol is therefore not an academic exercise; it is a critical step in predicting its pharmacokinetic and pharmacodynamic profile.

This guide provides an in-depth exploration of the pKa of 2-Chloro-6-methyl-4-nitrophenol, moving beyond a mere numerical value to dissect the underlying structural determinants of its acidity. We will examine the intricate interplay of electronic and steric effects imparted by its substituents and provide detailed, field-proven protocols for its empirical and computational determination. The methodologies described are designed as self-validating systems, ensuring technical accuracy and reproducibility, which are cornerstones of rigorous scientific investigation.

Structural Analysis: Deconstructing the Influences on Phenolic Acidity

The acidity of a phenol is defined by the stability of its conjugate base, the phenoxide anion. Any substituent that delocalizes the negative charge on the oxygen atom will stabilize the anion, making the parent phenol more acidic (resulting in a lower pKa). Conversely, substituents that concentrate the negative charge will destabilize the anion and decrease acidity (raising the pKa).[1][2][3]

The structure of 2-Chloro-6-methyl-4-nitrophenol presents a fascinating case study in competing electronic effects:

• The Parent Phenol Moiety: Phenol itself is weakly acidic (pKa ≈ 9.9-10.0) because the benzene ring allows for some delocalization of the negative charge of the phenoxide ion into the aromatic system.[2]

• The Nitro Group (-NO₂): Positioned para to the hydroxyl group, the nitro group is a powerful electron-withdrawing substituent. It exerts a strong negative inductive effect (-I) and, more importantly, a profound negative resonance effect (-R).[1][3] This resonance effect allows the negative charge of the phenoxide to be delocalized onto the oxygen atoms of the nitro group, substantially stabilizing the anion and dramatically increasing acidity. The influence of a nitro group is significantly stronger at the para and ortho positions compared to the meta position due to this direct resonance delocalization.[1][3] For instance, the pKa of 4-nitrophenol is approximately 7.16, a nearly 1000-fold increase in acidity compared to phenol.[4]

• The Chloro Group (-Cl): Located ortho to the hydroxyl group, the chlorine atom is an electronegative element that exerts a strong electron-withdrawing inductive effect (-I), which stabilizes the phenoxide anion.[5] While it also has a weak, opposing electron-donating resonance effect (+R), the inductive effect is dominant for halogens. This leads to an increase in acidity.

• The Methyl Group (-CH₃): Also in an ortho position, the methyl group is an electron-donating substituent. It exerts a positive inductive effect (+I) and a hyperconjugation effect, both of which push electron density towards the ring.[2][5] This intensifies the negative charge on the phenoxide oxygen, destabilizing the anion and decreasing acidity.[2]

Synthesis of Effects: The overall acidity of 2-Chloro-6-methyl-4-nitrophenol is a composite of these individual contributions. The powerful acidifying effect of the para-nitro group is expected to be the dominant factor. The ortho-chloro group will further enhance the acidity through its inductive pull. The ortho-methyl group will slightly counteract these effects, but its electron-donating nature is weak compared to the electron-withdrawing power of the nitro and chloro substituents. Therefore, the pKa of 2-Chloro-6-methyl-4-nitrophenol is anticipated to be significantly lower than that of phenol, and likely lower than that of 4-nitrophenol.

Caption: Workflow for spectrophotometric pKa determination.

Experimental Determination: Potentiometric Titration

Causality and Trustworthiness: Potentiometric titration is a highly precise and widely used method for pKa determination. [6][7]Its principle is based on the direct measurement of pH changes in a solution of the analyte upon the incremental addition of a strong base titrant. The resulting titration curve has a characteristic sigmoidal shape, and the pKa is equal to the pH at the point where exactly half of the acid has been neutralized (the half-equivalence point). [8]The method's validity is ensured by meticulous calibration of the pH electrode, the use of a standardized, carbonate-free titrant, and maintenance of constant temperature. It directly measures the hydrogen ion activity, providing a thermodynamically rigorous pKa value.

Detailed Experimental Protocol:

• System Preparation and Calibration:

  • Calibrate a high-precision pH meter and combination electrode with standard aqueous buffers (pH 4, 7, and 10). [8] * Prepare and standardize a ~0.1 M NaOH solution, ensuring it is free of dissolved CO₂, which can interfere with the titration.

  • Prepare a solution of 2-Chloro-6-methyl-4-nitrophenol in a suitable solvent (e.g., water or a co-solvent mixture for poorly soluble compounds) at a concentration of at least 1-10 mM. [8][7] * Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl. [8]

• Titration Procedure:

  • Place a known volume of the analyte solution in a thermostated vessel and immerse the calibrated pH electrode.

  • Purge the solution with an inert gas like nitrogen to remove dissolved CO₂. [8] * Add the standardized NaOH titrant in small, precise increments using a burette or automated titrator.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue the titration well past the expected equivalence point.

• Data Analysis and pKa Determination:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point (Vₑ), which is the inflection point of the sigmoid curve. This point can be identified more accurately by plotting the first derivative (ΔpH/ΔV vs. V) or the second derivative (Δ²pH/ΔV² vs. V). [9] * Calculate the half-equivalence point volume (Vₑ/2).

  • The pKa is the pH value on the titration curve corresponding to the volume Vₑ/2. [8]

Sources

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• 2. Acidity of Phenols, Effect of Substituents on Acidity | Pharmaguideline [pharmaguideline.com]
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2-Chloro-6-methyl-4-nitrophenol safety data sheet SDS

The following technical guide operationalizes the Safety Data Sheet (SDS) for 2-Chloro-6-methyl-4-nitrophenol , transforming standard regulatory data into a strategic resource for research and development.

Operationalizing Safety, Synthesis, and Handling in Drug Discovery

Executive Summary

2-Chloro-6-methyl-4-nitrophenol (CMNP) is a halogenated nitro-cresol derivative serving as a critical intermediate in the synthesis of agrochemicals (fungicides) and azo dyes. Its structural features—a lipophilic methyl group, an electron-withdrawing nitro group, and an acidic phenolic hydroxyl—impart unique physicochemical behaviors that dictate its handling.

Core Hazard Insight: Beyond standard toxicity, CMNP acts as an uncoupler of oxidative phosphorylation . Researchers must treat this compound not merely as a skin irritant but as a metabolic toxicant capable of disrupting cellular respiration. This guide prioritizes the mitigation of this specific bio-energetic risk.

Physicochemical Profile & Structural Logic

Understanding the molecule's physical state is the first line of defense. The interplay between the nitro group (pKa lowering) and the methyl group (lipophilicity increasing) defines its environmental mobility and biological absorption.

Property	Value / Characteristic	Operational Implication
Molecular Formula	C₇H₆ClNO₃	Precursor tracking in stoichiometry.
Molecular Weight	187.58 g/mol	Calculation of molar equivalents.
Physical State	Yellow Crystalline Solid	Dust explosion hazard; requires localized exhaust.
Melting Point	~108–112 °C (Predicted*)	Thermal stability limit for reaction monitoring.
Acidity (pKa)	~7.0–7.5 (Estimated)	Acidic enough to be extracted by weak bases (NaHCO₃).
LogP (Lipophilicity)	2.4 (Computed)	High membrane permeability; readily absorbed through skin.
Solubility	Soluble in organic solvents (EtOH, DMSO); Low in water.	Use DMSO for biological assays; avoid aqueous waste commingling.

*Note: Exact experimental melting points vary by crystal habit and purity. Values derived from structural analogs (e.g., 2-chloro-4-nitrophenol).[1]

Toxicological Mechanisms: The "Why" Behind the Hazard

Standard SDSs list "Acute Toxicity," but fail to explain the mechanism. CMNP toxicity is driven by its ability to shuttle protons across the mitochondrial membrane, collapsing the proton motive force (PMF) required for ATP synthesis.

Mechanism of Action: Mitochondrial Uncoupling

The phenolic hydroxyl group is weakly acidic. In the intermembrane space (high [H+]), CMNP becomes protonated. Being lipophilic, it diffuses across the inner mitochondrial membrane into the matrix. There, in the higher pH environment, it releases the proton, effectively "short-circuiting" the ATP synthase gradient.

Figure 1: The protonophore cycle of 2-Chloro-6-methyl-4-nitrophenol, leading to uncoupling of oxidative phosphorylation.

Synthesis & Degradation Context

For researchers synthesizing or disposing of CMNP, understanding its formation and breakdown is vital.

Proposed Synthetic Pathway

The most direct synthesis involves the chlorination of 2-methyl-4-nitrophenol. The hydroxyl group (-OH) is the strongest ortho/para director, directing the incoming chlorine to the vacant ortho position (Position 6 relative to methyl, or Position 2 relative to OH).

Reaction Logic:

• Substrate: 2-Methyl-4-nitrophenol (CAS 99-53-6).[2]

• Reagent: Sulfuryl Chloride (SO₂Cl₂) or Cl₂ gas.[3]

• Conditions: Controlled temperature (<40°C) to prevent polychlorination.

Figure 2: Electrophilic aromatic substitution pathway for CMNP synthesis.

Operational Safety Protocols (Self-Validating Systems)

Storage & Stability[5]

• Condition: Store under inert atmosphere (Argon/Nitrogen) if possible, though air stable.

• Validation: Visual inspection.[4][5] Darkening of the yellow powder indicates surface oxidation or photodecomposition.

• Incompatibility: Segregate from strong bases (forms explosive salts) and reducing agents (reduction of nitro group to amine is exothermic).

Emergency Response: The "Neutralize & Contain" Workflow

Do not treat spills with water alone, as this spreads the lipophilic toxicant.

Step-by-Step Spill Protocol:

• Isolate: Evacuate 10m radius. Don PPE (Double Nitrile Gloves, P100 Respirator).

• Solid Spill: Do not sweep (dust generation). Cover with weak base (Sodium Carbonate) to form the non-volatile salt.

• Solvent Spill: Absorb with vermiculite.

• Decontamination: Wash surface with 5% NaOH in Ethanol (converts residue to soluble phenolate), followed by water.

Waste Disposal[7][8]

• Classification: Hazardous Chemical Waste (Toxic/Irritant).

• Pre-treatment: Verify pH. Acidic solutions must not be mixed with cyanide or sulfide waste streams.

• Destruction: High-temperature incineration (>1000°C) with scrubber for NOx and HCl gases.

Regulatory & Compliance Data

• GHS Classification:

  • Acute Tox. 4 (Oral): H302 (Harmful if swallowed).

  • Skin Irrit. 2: H315 (Causes skin irritation).[6]

  • Eye Irrit. 2A: H319 (Causes serious eye irritation).[6][7]

  • STOT SE 3: H335 (May cause respiratory irritation).[7]

• REACH/TSCA: Verify inventory status before import. Often treated as a Low Volume Exemption (LVE) substance in R&D.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 262703, 2-Chloro-6-methyl-4-nitrophenol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Chlorinated Phenols: Toxicity and Metabolism. CompTox Chemicals Dashboard. Retrieved from [Link]

• Smith, K. et al. (2006). Para-selective chlorination of cresols and xylenols. Journal of Chemical Research. (Contextual reference for chlorination regioselectivity). Retrieved from [Link]

Sources

• 1. synthesis of 2-chloro-4-nitrophenol by new way [journal-n.scnu.edu.cn]
• 2. 2-Methyl-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. fishersci.com [fishersci.com]
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• 7. tennantsdistribution.com [tennantsdistribution.com]

The Environmental Fate of Chlorinated Nitrophenols: Mechanisms, Kinetics, and Analytical Strategies

Executive Summary

Chlorinated nitrophenols (CNPs), specifically isomers such as 4-chloro-2-nitrophenol (4C2NP) and 2-chloro-4-nitrophenol (2C4NP), represent a class of persistent organic pollutants (POPs) derived from pesticide degradation (e.g., parathion), dye manufacturing, and pharmaceutical intermediates.[1][2] Their environmental fate in aquatic systems is governed by a complex interplay of pH-dependent speciation, photolytic degradation, and microbial metabolism.[3]

This technical guide synthesizes the physicochemical drivers, degradation kinetics, and analytical protocols necessary for researchers to track and mitigate CNPs in water. Unlike simple phenols, the presence of both electron-withdrawing nitro (-NO₂) and chloro (-Cl) groups renders the aromatic ring electron-deficient, significantly altering their reactivity, sorption behavior, and resistance to biodegradation.

Physicochemical Drivers of Environmental Fate[3]

The fate of CNPs is dictated by their ionization state.[3] The

values of these compounds typically range between 5.4 and 6.5. In typical environmental waters (pH 6–8), CNPs exist in a dynamic equilibrium between their neutral molecular form and their anionic phenolate form.[3] This speciation is the primary determinant of their mobility and reactivity.

Table 1: Comparative Physicochemical Properties[2][3]

Property	4-Chloro-2-nitrophenol (4C2NP)	2-Chloro-4-nitrophenol (2C4NP)	Environmental Implication
CAS Number	89-64-5	619-08-9	Unique identifiers for tracking.[3]
Molecular Weight	173.55 g/mol	173.55 g/mol	Moderate mobility potential.[3]
Physical State	Yellow crystalline solid	Crystalline powder	Particulate transport in runoff.[3]
Melting Point	87–89 °C	105–106 °C	Stable solid phase.[3]
Solubility (Water)	Moderate (Cold water)	Slightly soluble	Persistence in aqueous phase.[3]
	~6.48	~5.43	At pH 7, 2C4NP is >95% ionized (anionic); 4C2NP is ~75% ionized.[3]
Vapor Pressure	~0.007 mmHg (25°C)	~0.0003 mmHg (25°C)	Volatilization is negligible .[3]
Log	~2.5	~2.55	Moderate bioaccumulation potential; sorption is pH-dependent.[3]

Key Insight: The anionic form (phenolate) dominates at neutral pH, leading to increased water solubility and reduced sorption to negatively charged soil organic matter (due to electrostatic repulsion), thereby enhancing aquifer mobility.[3]

Abiotic Degradation: Photolysis

Photolysis is the dominant degradation pathway for CNPs in surface waters, significantly outpacing hydrolysis, which is negligible for these structures.[3]

Mechanisms

• Direct Photolysis: Absorption of solar radiation (UV-B and UV-A) excites the nitro-aromatic ring, leading to bond cleavage.[3] However, the quantum yield is often low due to the stability of the nitro group.

• Indirect Photolysis (Dominant): Occurs via reactive oxygen species (ROS).[3] Dissolved Organic Matter (DOM) and nitrates in water act as photosensitizers, generating hydroxyl radicals (

  ) and singlet oxygen ( ).

  • Reaction:

    attacks the aromatic ring, typically at the ortho or para positions relative to the hydroxyl group, leading to hydroxylation and subsequent ring opening.

Kinetics

The degradation follows pseudo-first-order kinetics:

[4]

• Half-life (

  ): 1–8 days in freshwater; up to 139 days in seawater.[3][5]

• pH Effect: Photolysis rates are generally faster at alkaline pH.[3] The phenolate ion absorbs light more strongly in the solar spectrum (>290 nm) compared to the neutral molecule, enhancing direct photolysis.

Biotic Degradation Pathways

Microbial degradation is the primary sink for CNPs in sediment and soil environments.[3] The pathway is strictly dependent on oxygen availability.

Anaerobic Pathway (Reductive)

In anoxic sediments, bacteria (e.g., Desulfitobacterium sp.) utilize CNPs as electron acceptors.[3]

• Nitro-Reduction: The nitro group (-NO₂) is reduced to an amino group (-NH₂), forming chloroaminophenols.[3]

• Dehalogenation: Reductive dechlorination removes the chlorine atom.[3]

Aerobic Pathway (Oxidative)

Under aerobic conditions, specialized bacteria (e.g., Pseudomonas, Arthrobacter) initiate attack via oxygenases.[3]

• Oxidative Dehalogenation: Replacement of -Cl with -OH.[3]

• Ring Cleavage: Formation of chlorocatechols or hydroquinones, followed by ortho- or meta-cleavage to enter the TCA cycle.[3]

Visualization: Degradation Pathways

The following diagram illustrates the divergent pathways for 4-Chloro-2-nitrophenol based on redox conditions.

Figure 1: Divergent microbial degradation pathways for 4-Chloro-2-nitrophenol under anaerobic vs. aerobic conditions.[3]

Analytical Methodologies

Accurate quantification of CNPs is challenging due to their polarity and thermal instability.[3] The following protocol is validated for trace analysis in aqueous matrices.

Protocol: LC-MS/MS Determination of CNPs

Objective: Quantify 4C2NP and 2C4NP at ng/L levels in surface water.

Step 1: Sample Preparation (Solid Phase Extraction)

• Cartridge: Polymeric sorbent (e.g., Oasis HLB or Lichrolut EN, 200 mg).[3]

• Conditioning: 6 mL Methanol followed by 6 mL ultrapure water (pH 2.0). Acidification is critical to suppress ionization and ensure retention.[3]

• Loading: Pass 500 mL water sample (acidified to pH < 2 with H₂SO₄) at 5–10 mL/min.

• Washing: 5 mL 5% Methanol in water.[3]

• Elution: 2 x 3 mL Methanol/Acetonitrile (1:1 v/v).

• Concentration: Evaporate to near dryness under

  stream; reconstitute in 1 mL mobile phase.

Step 2: Instrumental Analysis (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 1.8 µm).[3]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (or 5mM Ammonium Acetate for negative mode).[3]

  • B: Acetonitrile.[3][6]

• Gradient: 10% B to 90% B over 10 mins.

• Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-). Phenolic protons ionize readily in negative mode.

• MRM Transitions:

  • 4C2NP: Precursor m/z 172

    Product m/z 142 (Loss of NO), 107.[3]

Workflow Visualization

Figure 2: Optimized analytical workflow for trace determination of chlorinated nitrophenols.

Engineered Fate: Advanced Oxidation Processes (AOPs)

For industrial effluents where natural degradation is too slow, AOPs are the standard for remediation.[3]

• Ozonation (

  ): Highly effective at alkaline pH (pH > 9).[3] The phenolate ion is highly reactive toward ozone ( ), leading to rapid ring opening.

• UV/Chlorine: While effective, this method must be used with caution.[3] The presence of free chlorine can lead to the formation of more highly chlorinated byproducts (e.g., 2,6-dichloro-4-nitrophenol) before mineralization occurs.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Nitrophenols. Centers for Disease Control and Prevention. [Link]

• National Center for Biotechnology Information. (2025).[3] PubChem Compound Summary for CID 6980, 4-Chloro-2-nitrophenol. [Link][3]

• National Institute of Standards and Technology (NIST). (2023). 4-Chloro-2-nitrophenol Chemistry WebBook, SRD 69. [Link][7]

• Mehrizad, A., & Gharbani, P. (2014).[2][3] Decontamination of 4-Chloro-2-Nitrophenol from Aqueous Solution by Graphene Adsorption. Polish Journal of Environmental Studies. [Link]

• Arora, P. K., & Bae, H. (2014). Bacterial degradation of chlorophenols and their derivatives. Microbial Cell Factories. [Link]

• Zhao, L., et al. (2023).[3][8] Abatement of Nitrophenol in Aqueous Solution by HOCl and UV/HOCl Processes. MDPI Water. [Link]

Sources

• 1. 4-CHLORO-2-NITROPHENOL | 89-64-5 [chemicalbook.com]
• 2. pjoes.com [pjoes.com]
• 3. 4-Chloro-2-nitrophenol | C6H4ClNO3 | CID 6980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2-Chloro-6-methyl-4-nitrophenol

Executive Summary & Strategic Analysis

This application note details a high-purity synthetic route for 2-Chloro-6-methyl-4-nitrophenol , a critical intermediate in the synthesis of agrochemicals (herbicides) and active pharmaceutical ingredients (APIs).

The synthesis presents a classic problem in electrophilic aromatic substitution (EAS): managing the directing effects of an activating hydroxyl group, a weakly activating methyl group, and a strongly deactivating nitro group.

The Synthetic Strategy: "Nitration First"

To achieve the target regiochemistry (Nitro at C4, Chloro at C2), the reaction sequence is critical.

• Route A (Chlorination

  Nitration): Chlorination of o-cresol preferentially targets the para-position (C4), yielding 4-chloro-2-methylphenol. Subsequent nitration would occur at C6, yielding the wrong isomer (4-chloro-6-nitro-2-methylphenol).

• Route B (Nitration

  Chlorination): Nitration of o-cresol preferentially targets the para-position (C4) due to steric hindrance at C6 (flanked by OH and CH3). This yields 4-nitro-2-methylphenol.[1] The subsequent chlorination is directed by the strong ortho-directing -OH group to the only open ortho position (C6), successfully yielding the target 2-Chloro-6-methyl-4-nitrophenol .

Therefore, Route B is the mandatory pathway.

Chemical Reaction Pathway

The following Graphviz diagram illustrates the reaction logic and the critical separation step required to ensure isomeric purity.

Figure 1: Strategic reaction pathway emphasizing the purification of the intermediate 4-nitro-o-cresol to ensure downstream purity.

Step 1: Regioselective Nitration of o-Cresol

Direct nitration of phenols is prone to oxidation (tar formation) and poly-nitration. To mitigate this, we utilize a controlled low-temperature nitration protocol.[2]

Experimental Protocol

Objective: Synthesis of 4-nitro-2-methylphenol (4-nitro-o-cresol).

Parameter	Specification
Starting Material	o-Cresol (purity >99%)
Reagent	Nitric Acid (65-70%)
Solvent	Glacial Acetic Acid (preferred) or Water
Temperature	-5°C to 0°C (Critical)
Purification	Steam Distillation

Procedure:

• Preparation: Dissolve 10.8 g (0.1 mol) of o-cresol in 10 mL of glacial acetic acid. Cool the solution to -5°C using an ice-salt bath.

• Nitration: Prepare a solution of 7 mL HNO3 (d=1.42) in 10 mL acetic acid. Add this dropwise to the cresol solution over 45 minutes. Crucial: Maintain internal temperature below 0°C to minimize oxidation byproducts.

• Quenching: Stir for an additional 1 hour at 0°C, then pour the reaction mixture into 100 g of crushed ice/water slurry. A yellow precipitate (mixture of isomers) will form.

• Purification (The "Expert" Step):

  • The crude solid contains both 4-nitro-o-cresol (major) and 6-nitro-o-cresol (minor).

  • Perform Steam Distillation: Transfer the crude solid to a flask and steam distill.

  • Mechanism:[3][4][5][6][7] The 6-nitro isomer forms an intramolecular hydrogen bond (between OH and NO2), making it volatile. It will distill over with the water.

  • The 4-nitro isomer (intermolecular H-bonding) is non-volatile and remains in the distillation flask.

• Isolation: Cool the residue in the flask. Filter the solid 4-nitro-o-cresol, wash with cold water, and recrystallize from ethanol/water (1:1).

Expected Yield: 60-70% Melting Point: 94-96°C (Lit. val. 96°C).

Step 2: Chlorination of 4-Nitro-o-Cresol

Chlorination of nitrophenols is slower than un-nitrated phenols due to ring deactivation.[8] However, the hydroxyl group provides sufficient activation to direct the chlorine to the ortho position.

Reagent Selection: SO2Cl2 vs. Cl2

While Chlorine gas (

) is used industrially, Sulfuryl Chloride ( ) is recommended for laboratory and pilot-scale optimization. It allows for precise stoichiometry, easier handling, and often higher regioselectivity with fewer oxidative side reactions.

Experimental Protocol

Objective: Synthesis of 2-Chloro-6-methyl-4-nitrophenol.

Parameter	Specification
Substrate	4-Nitro-o-cresol (from Step 1)
Reagent	Sulfuryl Chloride ( )
Solvent	Glacial Acetic Acid or Dichloroethane (DCE)
Temperature	40°C 60°C
Stoichiometry	1.1 equivalents of

Procedure:

• Dissolution: Dissolve 15.3 g (0.1 mol) of pure 4-nitro-o-cresol in 60 mL of glacial acetic acid in a three-necked flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO2 evolution).

• Addition: Add 14.8 g (0.11 mol) of sulfuryl chloride dropwise at room temperature.

• Reaction: Slowly heat the mixture to 40°C. Evolution of gas (HCl/SO2) indicates the reaction is proceeding.

• Completion: Once gas evolution slows, raise temperature to 60°C for 30 minutes to drive the reaction to completion. Monitor by TLC (Silica, Hexane:EtOAc 3:1) or HPLC.

• Work-up: Pour the reaction mixture into 200 mL of ice water. The product will precipitate as a pale yellow/white solid.

• Purification: Filter the solid. Wash with water to remove acid traces.[7] Recrystallize from ethanol or aqueous acetic acid.

Characterization:

• Appearance: Yellowish crystalline solid.

• Structure Validation:

  -NMR will show the loss of the aromatic proton at the C6 position and a shift in the remaining protons.

Process Safety & Troubleshooting

The following decision tree (Graphviz) outlines critical safety and quality control checkpoints.

Figure 2: Critical Control Points (CCPs) for safety and quality assurance.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Dark/Tarry Product (Step 1)	Temperature too high (>5°C) or acid too concentrated.	Ensure strict cooling; dilute HNO3 slightly or add slower.
Low Yield (Step 1)	Incomplete precipitation or loss during steam distillation.	Salt out the aqueous layer; ensure cooling water is efficient.
Mixture of Chlorinated Products	Excess SO2Cl2 or high temperature.	Stick to 1.1 eq. SO2Cl2; keep temp <60°C.
Product Melting Point Low	Contamination with 6-nitro isomer.	Repeat steam distillation or recrystallize from Ethanol.

References

• Nitration of Cresols: Preparation of 4-nitro-o-cresol. PrepChem. (Classic methodology for nitrosation/oxidation).

• Regioselectivity in Phenol Chlorination: Smith, K., et al. "Para-selective chlorination of cresols..." Orca - Cardiff University.[9] (Discusses directing effects in cresol chlorination).

• Chlorination of Nitrophenols: Chlorination of nitrophenols.[5][6][8][9][10][11][12][13] US Patent 4827047A. (Industrial conditions for chlorinating deactivated phenols).

• Use of Sulfuryl Chloride: Sulfuryl Chloride in Organic Synthesis.[9][14] ChemicalBook Application Notes. (General utility for phenol chlorination).[4][9][10][12]

• General Synthesis of Chloronitrophenols: Synthesis of 2-chloro-4-nitrophenol. (Analogous chemistry demonstrating the activation of the ortho position).

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• 3. Controlling (E/Z)-Stereoselectivity of -NHC=O Chlorination: Mechanism Principles for Wide Scope Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. synthesis of 2-chloro-4-nitrophenol by new way [journal-n.scnu.edu.cn]
• 7. 2-Methyl-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]
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• 9. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 10. echemi.com [echemi.com]
• 11. bcc.bas.bg [bcc.bas.bg]
• 12. mdpi.com [mdpi.com]
• 13. ijsr.net [ijsr.net]
• 14. 2-Chloro-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]

Application Note: High-Recovery Solid-Phase Extraction (SPE) of Nitrophenols from Industrial Wastewater

Abstract

This document provides a comprehensive guide and a detailed protocol for the extraction and concentration of nitrophenols from complex wastewater matrices using solid-phase extraction (SPE). Nitrophenols, including priority pollutants such as 2-nitrophenol, 4-nitrophenol, and 2,4-dinitrophenol, are common in industrial effluents and pose significant environmental and health risks. This application note delves into the principles of SPE sorbent selection, the critical role of sample pH modification, and a step-by-step workflow designed to ensure high analyte recovery and removal of matrix interferences, preparing the sample for subsequent chromatographic analysis.

Introduction: The Challenge of Nitrophenol Analysis

Nitrophenols (NPs) are a class of organic compounds widely used in the synthesis of pesticides, herbicides, dyes, and pharmaceuticals. Their presence in industrial wastewater is a serious environmental concern due to their toxicity, persistence, and bioaccumulative potential. Regulatory bodies worldwide mandate the monitoring of these compounds at low concentrations, necessitating a robust sample preparation method to isolate and concentrate them from complex aqueous matrices before instrumental analysis.

Liquid-liquid extraction (LLE) has traditionally been used, but it involves large volumes of hazardous organic solvents and is prone to issues like incomplete phase separation. Solid-phase extraction (SPE) offers a superior alternative, providing high recovery, reduced solvent consumption, and the potential for automation.[1][2] This guide focuses on a reversed-phase SPE mechanism, which is highly effective for the retention of moderately polar aromatic compounds like nitrophenols.

The Core Principle: Manipulating Analyte-Sorbent Interactions

The success of any SPE method hinges on controlling the interactions between the analyte, the solid sorbent, and the liquid phases (sample, wash, and elution solvents). Nitrophenols are acidic compounds, meaning they can exist in either a neutral (protonated) or anionic (deprotonated) state depending on the pH of the solution.

• Analyte State: For optimal retention on a non-polar, reversed-phase sorbent (like C18 or a polymeric resin), the nitrophenols must be in their most hydrophobic, neutral form. This is achieved by acidifying the sample to a pH at least 2 units below the pKa of the analytes.[3] For instance, 4-nitrophenol has a pKa of ~7.1, and 2,4-dinitrophenol has a pKa of ~4.1.[3] Acidifying the wastewater sample to pH 2-3 ensures that the phenolic hydroxyl groups are protonated (-OH), maximizing hydrophobic interactions with the sorbent.

• Sorbent Interaction: Polymeric sorbents, such as those based on polystyrene-divinylbenzene (PS-DVB), are often preferred for this application. They offer high surface area, stability across a wide pH range, and multiple retention mechanisms (hydrophobic and π-π stacking interactions), leading to excellent retention of aromatic compounds like nitrophenols.[2][4][5]

The overall workflow is a multi-step process designed to first capture the analytes, then wash away interferences, and finally elute the purified analytes in a small volume of organic solvent.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. epa.gov [epa.gov]
• 5. On-line solid-phase extraction coupled to supercritical fluid chromatography to determine phenol and nitrophenols in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in the nitration of 2-chloro-6-methylphenol

Technical Support Center: Reaction Optimization Hub Topic: Nitration of 2-chloro-6-methylphenol Ticket ID: #NIT-2C6MP-OPT Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are attempting the electrophilic aromatic nitration of 2-chloro-6-methylphenol to synthesize 4-nitro-2-chloro-6-methylphenol .

While the substrate’s substitution pattern (blocking groups at ortho positions 2 and 6) theoretically directs nitration to the para (4) position, this reaction is notoriously deceptive. The hydroxyl group activates the ring toward oxidation, leading to quinones and polymeric "tars" rather than the desired nitro compound.

This guide moves beyond standard textbook protocols, focusing on suppressing oxidative degradation and maximizing regioselectivity through kinetic control.

Module 1: Critical Yield Killers (The "Black Tar" Effect)

The Issue: The reaction mixture turns dark red/black immediately upon acid addition, and yields are <40%. The Science: Phenols are electron-rich. Nitric acid acts not only as a nitrating agent (

source) but also as a strong oxidant.[1] The presence of nitrous acid ( )—often an impurity in nitric acid—catalyzes a radical oxidation cycle, converting the phenol into chloro-methyl-benzoquinone and complex polymers (tar).

The Fix: The "Nitrous Acid Trap" You must break the autocatalytic oxidation loop.

• Scavenger: Add Urea or Sulfamic Acid (0.5 – 1.0 mol%) to the reaction mixture before adding nitric acid. These reagents rapidly react with

  to form innocuous gases ( , ), preventing the oxidation cascade.

• Temperature: Maintain internal temperature strictly < 20°C . Oxidation has a higher activation energy than nitration; keeping it cold favors the kinetic product (nitration).

Module 2: Regioselectivity & Mechanism

The Logic:

• 2-Position (Ortho): Blocked by Chlorine.

• 6-Position (Ortho): Blocked by Methyl.

• 4-Position (Para): Open and strongly activated by the -OH group (ortho/para director).

• 3,5-Positions (Meta): Deactivated by the -OH resonance effect (though inductively withdrawn by Cl).

Risk Factor: Ipso-substitution. If the electrophile is too potent (e.g., nitronium tetrafluoroborate or mixed acid without solvent), the

can attack the methyl-bearing carbon, leading to demethylation or rearrangement byproducts.

Visualization: Reaction Pathway & Selectivity

Caption: Mechanistic pathway showing the critical role of scavengers in preventing oxidation (black path) and directing flow toward the para-nitro product (green path).

Module 3: The "Golden Standard" Protocol

Method: Controlled Nitration in Acetic Acid. Why: Acetic acid mitigates the oxidizing power of

while maintaining sufficient acidity to generate the nitronium ion. It also improves solubility, preventing "hot spots."

Reagents Table:

Reagent	Equivalents	Role	Notes
2-chloro-6-methylphenol	1.0 eq	Substrate	Ensure purity >98%
Glacial Acetic Acid	5-10 Vol	Solvent	Must be moisture-free
Nitric Acid (70%)	1.05 - 1.10 eq	Reagent	Do not use fuming HNO3
Urea	0.01 eq	Scavenger	Prevents tar formation
Water	Excess	Quench	Ice-cold for workup

Step-by-Step Procedure:

• Preparation: In a 3-neck round bottom flask equipped with a thermometer and addition funnel, dissolve 2-chloro-6-methylphenol (1.0 eq) and Urea (0.01 eq) in Glacial Acetic Acid (5 volumes).

• Cooling: Cool the solution to 0–5°C using an ice/salt bath. Stirring must be vigorous.

• Acid Preparation: In a separate beaker, mix Nitric Acid (70%) (1.05 eq) with an equal volume of Glacial Acetic Acid. (Pre-diluting the acid prevents localized overheating).

• Addition: Add the Nitric/Acetic mixture dropwise over 30–45 minutes.

  • Critical Check: Ensure internal temperature does not exceed 10°C .

• Reaction: Allow the mixture to warm slowly to 20°C (Room Temp) and stir for 2–3 hours. Monitor by TLC or HPLC.

• Quench: Pour the reaction mixture into 10 volumes of Ice Water with vigorous stirring. The product should precipitate as a yellow solid.

• Isolation: Filter the solid. Wash with cold water until the filtrate is neutral pH.

• Purification: Recrystallize from Ethanol/Water or dilute Acetic Acid if necessary.

Module 4: Troubleshooting Guide (FAQs)

Q1: The reaction mixture turned black immediately. Can I save it?

• Diagnosis: Rapid oxidation. This batch is likely lost to tar formation.

• Next Time: Ensure you added the Urea before the nitric acid. Also, check your nitric acid source; if it is yellow/brown (contains dissolved

  ), sparge it with air or use a fresh bottle.

Q2: I am seeing a byproduct with M-H = 187 (Product is 187). Is it an isomer?

• Diagnosis: Unlikely. The 3-nitro isomer is electronically disfavored.

• Check: It is possible you have dinitrated (Mass +45) if you used excess acid, or you have oxidized the methyl group. However, if the mass is identical, check for 2-chloro-6-methyl-p-benzoquinone (Mass ~156) or unreacted starting material (Mass 142). If Mass is 187, it is likely your product.

Q3: The product is oiling out instead of precipitating.

• Diagnosis: Impurities (likely oligomers) are lowering the melting point.

• Solution: Decant the aqueous layer. Dissolve the oil in minimal hot ethanol. Add water dropwise until turbid, then cool slowly to 4°C. Scratch the glass to induce crystallization.

Q4: Can I use Sulfuric Acid/Nitric Acid (Mixed Acid)?

• Recommendation: Avoid. Mixed acid is too strong for activated phenols and will lead to dinitration (picric acid derivatives) and significant tarring. If you must use it, use a biphasic system (DCM/Water) to buffer the concentration.

Module 5: Troubleshooting Decision Tree

Caption: Quick-reference decision logic for common experimental failures.

References

• Preparation of 4-chloro-2-methyl-5-nitro-phenol. (Patent US3903178A). Google Patents.

• Nitration of Phenols with Nitrates in a Two-Phase System. Scilit. Retrieved from [Link]

• Mechanism and regioselectivity of electrophilic aromatic nitration in solution. Journal of Molecular Modeling. Retrieved from [Link]

• Nitration of Phenolic Compounds by Metal Salts Impregnated Yb-Mo-Montmorillonite KSF. Arkat USA. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative Validation Guide: HPLC Strategies for 6-Chloro-4-nitro-o-cresol Purity Analysis

Executive Summary

6-Chloro-4-nitro-o-cresol (also known as 2-chloro-6-methyl-4-nitrophenol) presents a distinct chromatographic challenge due to its dual functionality (phenolic hydroxyl and nitro group) and the high probability of positional isomers (e.g., 4-chloro-6-nitro-o-cresol) co-eluting during synthesis.

This guide objectively compares the industry-standard C18 (Octadecyl) stationary phase against the PFP (Pentafluorophenyl) phase. While C18 remains the workhorse for general hydrophobicity-based separations, experimental evidence and chemical principles suggest PFP is the superior choice for validating high-purity standards of halogenated nitro-aromatics due to specific

- and dipole-dipole retention mechanisms.

Part 1: The Chemical Challenge & Column Selection

The Analyte Profile[1]

• Target: 6-Chloro-4-nitro-o-cresol[1][2]

• Critical Impurities: Positional isomers, di-nitro species, and unreacted starting materials (o-cresol).

• Acidity (pKa): The electron-withdrawing nitro and chloro groups significantly increase the acidity of the phenolic proton compared to o-cresol (pKa ~10.3). The target molecule likely exhibits a pKa in the range of 5.5–6.5.

  • Implication: The mobile phase must be buffered to pH < 3.0 to suppress ionization. Operating near the pKa results in peak splitting and shifting retention times.

Comparative Analysis: C18 vs. PFP

Feature	Standard C18 (Octadecyl)	Fluorophenyl (PFP)
Primary Mechanism	Hydrophobic Interaction (Dispersive)	Hydrophobic + - Interaction + Dipole-Dipole
Isomer Selectivity	Low to Moderate. Relies solely on hydrophobicity differences, which are minimal between positional isomers.	High. The electron-deficient fluorine ring interacts strongly with the electron-rich aromatic ring of the analyte, discriminating based on halogen position.
Peak Shape (Phenols)	Prone to tailing without end-capping or high buffer strength.	Generally sharper for polar aromatics due to specific polar interactions.
Verdict	Suitable for crude assay but often fails "Specificity" in validation due to isomer co-elution.	Recommended for Purity Validation. Provides the necessary resolution ( ) for critical isomer pairs.

Decision Logic for Method Development

The following diagram illustrates the decision process for selecting the stationary phase based on impurity profiles.

Caption: Decision tree prioritizing PFP stationary phases when positional isomers are suspected in the sample matrix.

Part 2: Recommended Experimental Protocol

Based on the chemical properties of chloronitrocresols, the following protocol is designed to maximize resolution and ensure robustness.

Chromatographic Conditions

• Column: Pentafluorophenyl (PFP) Core-Shell,

  , (e.g., Kinetex PFP or equivalent).

  • Why: Core-shell technology provides high efficiency at lower backpressures; PFP provides the required selectivity.

• Mobile Phase A:

  Formic Acid in Water (pH 2.7).

  • Why: Keeps the phenolic group protonated (neutral), preventing peak tailing and retention shifts.

• Mobile Phase B: Methanol.

  • Why: Methanol is a protic solvent that often enhances the

    - selectivity of PFP columns better than Acetonitrile (aprotic).

• Flow Rate:

  .

• Temperature:

  (Control is critical; temperature fluctuations affect selectivity on PFP phases).

• Detection: UV at

  (General aromatic) and (Specific to nitro-phenols).

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	30	Initial Hold
1.0	30	Start Elution
10.0	85	Gradient Ramp
12.0	85	Wash
12.1	30	Re-equilibration
15.0	30	End

Sample Preparation

• Solvent: 50:50 Water:Methanol.

  • Note: Do not dissolve in 100% strong organic solvent if injecting large volumes, as this causes "solvent effect" peak broadening.

• Concentration:

  for assay; for impurity profiling.

Part 3: Validation Framework (ICH Q2(R2) Aligned)

The recent ICH Q2(R2) revision emphasizes a lifecycle approach.[3] The following parameters are mandatory for a purity method.

Specificity (The Critical Test)

Objective: Demonstrate that the method can separate 6-chloro-4-nitro-o-cresol from its isomers.

• Protocol: Inject a "Spiked Solution" containing the target analyte and known potential impurities (e.g., 4-chloro-6-nitro-o-cresol).

• Acceptance Criteria: Resolution (

  ) between the target peak and the nearest isomer must be (baseline separation). Purity angle < Purity threshold (if using PDA detector).

Linearity & Range

Objective: Confirm response is proportional to concentration.

• Protocol: Prepare 5 concentration levels ranging from LOQ to 120% of the target concentration.

• Acceptance Criteria: Correlation coefficient (

  ) .

Accuracy (Recovery)

Objective: Ensure no matrix interference.

• Protocol: Spike the analyte into the sample matrix (if available) or perform standard addition at 80%, 100%, and 120% levels.

• Acceptance Criteria: Mean recovery

  .

Robustness (DoE Approach)

Objective: Verify reliability under normal fluctuations.

• Variables to Test:

  • Column Temperature (

    ).

  • Flow Rate (

    ).

  • Mobile Phase pH (

    units).

• Why: PFP columns can be sensitive to pH changes affecting the ionization state of the surface fluorine-analyte interaction.

Validation Workflow Diagram

Caption: Standardized validation workflow aligning with ICH Q2(R2) requirements for analytical procedures.

Part 4: Troubleshooting Common Issues

Symptom	Probable Cause	Corrective Action
Peak Splitting	Sample solvent too strong (e.g., 100% ACN).	Dilute sample in starting mobile phase (30% MeOH).
Retention Shift	Mobile phase pH drift.	Use fresh buffer/acid daily. Ensure pH is < 3.0 to keep phenol protonated.
Co-elution	Temperature fluctuations affecting PFP selectivity.	Use a column oven. PFP selectivity is highly temperature-dependent.

References

• International Council for Harmonisation (ICH). (2024).[3] Validation of Analytical Procedures Q2(R2). ICH Guidelines.[4][5] Link

• Advanced Chromatography Technologies. (n.d.). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[6] Chromatography Today. Link

• Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. Link

• Agilent Technologies. (2014).[7] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note. Link

• BenchChem. (2025). HPLC Method for the Analysis and Separation of Cresol Isomers.[8][9] Application Note. Link

Sources

• 1. 4-CHLORO-6-NITRO-M-CRESOL | 7147-89-9 [chemicalbook.com]
• 2. PubChemLite - O-cresol, 6-chloro-4-nitroso- (C7H6ClNO2) [pubchemlite.lcsb.uni.lu]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. database.ich.org [database.ich.org]
• 5. qbdgroup.com [qbdgroup.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. agilent.com [agilent.com]
• 8. chemijournal.com [chemijournal.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparative degradation rates of chloronitrophenols in soil

An In-Depth Comparative Guide to the Degradation Rates of Chloronitrophenols in Soil

Chloronitrophenols (CNPs) represent a class of synthetic aromatic compounds widely used in the manufacturing of pesticides, dyes, and pharmaceuticals.[1] Their introduction into the environment, often through industrial discharge and agricultural activities, is a significant concern due to their inherent toxicity, mutagenicity, and carcinogenic properties.[2][3] Understanding the fate of these persistent pollutants in soil is critical for developing effective remediation strategies and assessing environmental risk. This guide provides a comparative analysis of the degradation rates of various CNPs in soil, synthesizes the factors influencing their persistence, and offers detailed protocols for experimental assessment.

Dominant Degradation Mechanisms in Soil

The persistence of a chloronitrophenol in the soil environment is primarily dictated by its susceptibility to degradation, which can proceed through two main avenues: biotic and abiotic pathways.

Biotic Degradation (Biodegradation)

Bacterial degradation is recognized as the most effective and environmentally sound method for the complete mineralization of CNPs.[2] Soil microorganisms, including various strains of bacteria and fungi, can utilize these compounds as a sole source of carbon, nitrogen, and energy.[1][4] The process typically involves a series of enzymatic reactions that cleave the aromatic ring and release the substituent groups as inorganic ions.

Several bacterial strains have been identified for their potent CNP-degrading capabilities, such as Cupriavidus sp., Burkholderia sp., and Arthrobacter sp.[4][5] The metabolic pathways often initiate with the removal of the nitro group or the chlorine atom, leading to the formation of intermediates like chlorocatechols or aminophenols, which are then funneled into central metabolic pathways.[3]

Caption: Generalized microbial degradation pathway for chloronitrophenols in soil.

Abiotic Degradation

While microbial activity is the primary driver of CNP breakdown, abiotic processes such as photolysis and chemical hydrolysis also contribute, particularly in the topsoil layers exposed to sunlight.[6]

• Photodegradation : This process involves the breakdown of CNPs upon absorption of light energy.[6] The efficiency of photolysis is often enhanced in the presence of photosensitizers like titanium dioxide or dissolved organic matter, but its impact is limited to the soil surface.[7][8]

• Chemical Hydrolysis : The cleavage of chemical bonds by reaction with water can contribute to degradation, especially for certain pesticide classes. The rate of hydrolysis is highly dependent on soil pH and temperature.[6][9] For many CNPs, however, hydrolysis is a slow process compared to biodegradation.

Comparative Analysis of Degradation Rates

The degradation rate of a specific CNP is not absolute; it is a function of the compound's chemical structure and the prevailing environmental conditions. The position of the chloro and nitro groups on the phenol ring significantly influences its susceptibility to microbial attack. The following table summarizes experimental data from various studies to provide a comparative overview.

Chloronitrophenol (CNP)	Soil Conditions	Degradation Metric	Half-Life (t½) / % Degradation	Reference
4-Nitrophenol	Aerobic Topsoil	Half-life	~1-3 days	[10]
4-Nitrophenol	Anaerobic Topsoil	Half-life	~14 days	[10]
2-Nitrophenol	Aerobic Conditions	Half-life	~12 days	[10]
2-Chloro-4-Nitrophenol (2C4NP)	Aerobic, pH 7, 30°C (Cupriavidus sp. CNP-8)	95% Degradation (0.3 mM initial)	~24 hours	[5]
4-Chloro-2-Nitrophenol (4C2NP)	Ozonation, pH 9	99.6% Degradation (12 mg/L initial)	5 minutes	[11]
4-Chloro-2-Nitrophenol (4C2NP)	Ozonation, pH 3	77.4% Degradation (12 mg/L initial)	5 minutes	[11]
2,4,6-Trichlorophenol (TCP)	Aerobic, Inoculated with Alcaligenes eutrophus	100% Degradation (300 mg/L initial)	48 hours	[12]
Pentachlorophenol (PCP)	Photochemical (UV/TiO2/H2O2)	Half-life	3.3 hours	[8]

Key Insights from Comparative Data:

• Aerobic vs. Anaerobic: Degradation is significantly faster under aerobic conditions, as seen with 4-nitrophenol, where the half-life increases from 1-3 days to 14 days in the absence of oxygen.[10]

• Chemical Structure: The substitution pattern matters. For instance, pentachlorophenol (PCP) is highly resistant to biodegradation but can be degraded effectively by advanced oxidation processes.[8][13]

• Bioaugmentation: The introduction of specialized microbial strains, such as Alcaligenes eutrophus for 2,4,6-TCP, can dramatically accelerate degradation compared to indigenous soil microflora alone.[12]

Critical Factors Influencing Degradation in Soil

The efficiency of both biotic and abiotic degradation is governed by a complex interplay of environmental factors. Optimizing these parameters is key to designing successful bioremediation technologies.

• Soil pH: This is a master variable. It affects the chemical stability of CNPs and, more importantly, controls microbial metabolic activity.[6][9] Most degrading bacteria have an optimal pH range, typically between 6.0 and 8.0. For example, Cupriavidus sp. strain CNP-8 can degrade 2C4NP effectively at pH values from 5 to 10.[5]

• Temperature and Moisture: Microbial metabolism and chemical reaction rates are temperature-dependent, generally increasing with higher temperatures up to an optimum.[6][14] Moisture is essential for microbial activity and for dissolving and transporting contaminants to the microorganisms.[6]

• Organic Matter Content: Soil organic matter can serve as a supplementary carbon source, potentially stimulating microbial growth (co-metabolism).[6] However, it can also increase the sorption of CNPs, reducing their bioavailability for degradation.[15]

• Nutrient Availability: The presence of essential nutrients like nitrogen and phosphorus is crucial for sustaining a healthy and active microbial population capable of degrading pollutants.[16]

• Contaminant Concentration: High concentrations of CNPs can be toxic even to degrading microbes, leading to substrate inhibition. The degradation kinetics of 2C4NP by Cupriavidus sp. CNP-8, for example, followed the Haldane model, which accounts for inhibition at high substrate levels.[5]

Standardized Protocol for Assessing Biodegradation in Soil Microcosms

To obtain reliable and comparable data on CNP degradation rates, a standardized laboratory microcosm study is essential. This protocol provides a self-validating framework by including appropriate controls to distinguish between biotic and abiotic loss.

Caption: Workflow for a laboratory soil microcosm experiment to assess CNP biodegradation.

Step-by-Step Methodology:

• Soil Collection and Preparation:

  • Collect soil from the target site. Sieve it (e.g., through a 2 mm mesh) to remove large debris and ensure homogeneity.

  • Causality: Sieving ensures uniform distribution of the contaminant and reproducible sampling.

  • Characterize baseline soil properties: pH, water holding capacity (WHC), organic matter content, and microbial biomass.

• Microcosm Setup:

  • Weigh a fixed amount of soil (e.g., 100 g dry weight equivalent) into sterile glass flasks or jars.

  • Prepare two sets of controls:

    • Sterile Control: Use soil that has been autoclaved (e.g., twice for 1 hour at 121°C) to eliminate microbial activity. This allows for the quantification of abiotic degradation.

    • No-Spike Control: Use non-autoclaved soil without adding the CNP to check for analytical interferences.

  • Adjust the moisture content of the soil in all flasks to a predetermined level, typically 50-60% of WHC, using sterile deionized water.

• Contaminant Spiking:

  • Prepare a stock solution of the target CNP in a minimal amount of a suitable solvent (e.g., acetone).

  • Add the stock solution to the soil to achieve the desired initial concentration. Mix thoroughly to ensure even distribution and allow the solvent to evaporate in a fume hood.

  • Causality: A volatile solvent is used for easy removal, leaving the contaminant behind and minimizing impact on the microbial community.

• Incubation:

  • Loosely cap the flasks to allow for gas exchange while minimizing water loss.

  • Incubate all flasks under controlled conditions (e.g., 25°C) in the dark to prevent photodegradation.

  • Self-Validation: The sterile control incubated under identical conditions isolates the contribution of biotic processes observed in the live microcosms.

• Sampling and Extraction:

  • At specified time points (e.g., 0, 1, 3, 7, 14, 28, and 56 days), destructively sample three replicate flasks from the live and sterile sets.

  • Extract the CNP from a subsample of soil (e.g., 10 g) using an appropriate solvent extraction method (e.g., with dichloromethane or ethyl acetate).[17] An internal standard should be added before extraction to correct for recovery losses.

• Chemical Analysis:

  • Analyze the extracts using a calibrated analytical instrument, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[17][18]

  • Quantify the concentration of the parent CNP compound.

• Data Analysis:

  • Plot the mean concentration of the CNP against time for both live and sterile treatments.

  • Calculate the degradation rate constant (k) and the half-life (t½ = 0.693/k) assuming first-order kinetics, which is common for pollutant degradation.[8]

  • The difference in degradation rates between the live and sterile microcosms represents the rate of biodegradation.

Conclusion

The degradation of chloronitrophenols in soil is a multifaceted process dominated by microbial activity. The rate of degradation varies significantly among different CNP isomers and is highly sensitive to environmental conditions such as pH, temperature, and the presence of a competent microbial community. Comparative analysis reveals that aerobic conditions are far more favorable for rapid degradation than anaerobic ones. For researchers and environmental professionals, utilizing standardized microcosm studies is paramount for accurately predicting the environmental fate of these contaminants and for designing and validating effective bioremediation strategies. Future research should continue to focus on isolating novel microbial strains with enhanced degradation capabilities and on optimizing in-situ bioremediation techniques for field-scale application.

References

• Arora, P. K., & Bae, H. (2018). Recent advances in degradation of chloronitrophenols. Bioresource Technology, 250, 913-919. [Link]

• Arora, P. K. (2012). Degradation of chlorinated nitroaromatic compounds. ResearchGate. [Link]

• Arora, P. K., & Bae, H. (2014). Bacterial degradation of chlorophenols and their derivatives. Microbial Cell Factories, 13(1), 1-13. [Link]

• ResearchGate. (n.d.). Bacterial degradation pathways for 4-chloro-2-nitrophenol. [Link]

• Ji, Y., et al. (2020). Formation of chloronitrophenols upon sulfate radical-based oxidation of 2-chlorophenol in the presence of nitrite. Environmental Pollution, 261, 114242. [Link]

• Gharbani, P., et al. (2010). Degradation of trace aqueous 4-chloro-2-nitrophenol occurring in pharmaceutical industrial wastewater by ozone. Journal of Applied Sciences, 10(1), 65-70. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Nitrophenols. U.S. Department of Health and Human Services. [Link]

• Min, J., et al. (2018). Biodegradation of 2-chloro-4-nitrophenol via a hydroxyquinol pathway by a Gram-negative bacterium, Cupriavidus sp. strain CNP-8. Scientific Reports, 8(1), 4831. [Link]

• Arora, P. K., & Bae, H. (2014). Bacterial Degradation of Chlorophenols and Their Derivatives. PubMed. [Link]

• Zulfiqar, U., et al. (2023). Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling. MDPI. [Link]

• Nagy, Z. M., et al. (2011). Comparative evaluation of microbial and chemical methods for assessing 4-chlorophenol biodegradation in soil. Periodica Polytechnica Chemical Engineering, 55(1), 29-38. [Link]

• Andreoni, V., et al. (1999). Degradation of 2,4,6-trichlorophenol by a specialized organism and by indigenous soil microflora. Annali di Microbiologia ed Enzimologia, 49, 1-10. [Link]

• British Columbia Ministry of Environment & Climate Change Strategy. (2017). Chlorinated and Non-Chlorinated Phenols in Soil. Prescribed B.C. Environmental Methods Manual. [Link]

• Corbel, S., et al. (2007). Effect of Environmental Factors on the Degradation of 2,6-Dichlorophenol in Soil. ResearchGate. [Link]

• Pastor-Belda, M., et al. (2018). Determination of nitrophenols in environmental samples using stir bar sorptive extraction coupled to thermal desorption gas chromatography-mass spectrometry. Talanta, 189, 442-449. [Link]

• Gruiz, K., et al. (2008). Laboratory testing of biodegradation in soil: A comparison of chemical and biological methods. ResearchGate. [Link]

• Ji, Y., et al. (2020). Formation of chloronitrophenols upon sulfate radical-based oxidation of 2-chlorophenol in the presence of nitrite. PubMed. [Link]

• Li, S., et al. (2023). Influencing Factors, Kinetics, and Pathways of Pesticide Degradation by Chlorine Dioxide and Ozone: A Comparative Review. MDPI. [Link]

• Arslan-Alaton, I. (2003). Photochemical degradation and mineralization of 4-chlorophenol. Environmental Science and Pollution Research, 10(3), 154-160. [Link]

• Zohora, F., et al. (2025). Comparative Analysis of Pesticide Degradation Pathways and Stereoselective Behavior in Agricultural Soils. International Journal of Professional Business Review. [Link]

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A Senior Application Scientist's Guide to Spectroscopic Differentiation of Nitrocresol Isomers

Introduction: The Analytical Challenge of Nitrocresol Isomers

To the researcher, scientist, or drug development professional, isomerism represents a fundamental challenge. Compounds that share an identical molecular formula and weight can exhibit vastly different physicochemical and biological properties. This is particularly true for substituted aromatics like nitrocresols (methylnitrophenols), where the relative positions of the methyl (-CH₃), hydroxyl (-OH), and nitro (-NO₂) groups on the benzene ring dictate the molecule's behavior. The precise identification of these isomers is a critical step in chemical synthesis, quality control, and safety assessment.

This guide provides an in-depth comparison of key spectroscopic techniques for the unambiguous differentiation of nitrocresol isomers. We will move beyond mere data presentation to explore the causal relationships between molecular structure and spectral output, providing field-proven insights and detailed experimental protocols to empower your analytical workflows.

The Foundational Principle: The Ortho-Effect

The most significant differentiating feature among nitrocresol isomers arises from the proximity of the hydroxyl and nitro groups in ortho-isomers (e.g., 4-methyl-2-nitrophenol). In this configuration, a strong intramolecular hydrogen bond forms between the hydroxyl proton and an oxygen atom of the nitro group.[1][2] This interaction locks the conformation of the -OH group and significantly alters its electronic environment compared to meta and para isomers, where such bonding is impossible. As we will see, this single structural feature creates a cascade of distinct fingerprints across multiple spectroscopic platforms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton Environment

NMR spectroscopy is arguably the most powerful tool for isomer differentiation, providing rich detail on the chemical environment of each nucleus.[3] For nitrocresols, ¹H NMR is particularly revealing.

Causality of Spectral Differences

• Hydroxyl Proton (¹H-OH): The intramolecular hydrogen bond in an ortho-nitrocresol dramatically deshields the hydroxyl proton, shifting its resonance significantly downfield (typically >10 ppm). This proton is also not readily exchangeable with D₂O, resulting in a sharp singlet. In contrast, the -OH protons of meta and para isomers are not hydrogen-bonded internally, appear at a much higher field (typically 4-6 ppm), are often broad, and readily exchange with D₂O.

• Aromatic Protons (¹H-Ar): The electron-withdrawing nitro group and electron-donating methyl and hydroxyl groups create unique electronic environments for the aromatic protons. Their chemical shifts and, crucially, their spin-spin coupling patterns (splitting) provide a definitive map of the substitution pattern. For example, the number of adjacent protons (neighbors) determines if a signal is a singlet, doublet, or triplet, directly informing on the isomer's structure.

• Methyl Protons (¹H-CH₃): While less variable, the chemical shift of the methyl protons can also provide clues, as its electronic environment is subtly altered by the relative positions of the other substituents.

Comparative ¹H NMR Data (Expected Ranges in CDCl₃)

Isomer Example	Aromatic Protons (ppm) & Splitting	-OH Proton (ppm)	-CH₃ Proton (ppm)
4-Methyl-2-nitrophenol (ortho)	3 distinct signals, complex splitting	~10.5 (sharp singlet)	~2.3
2-Methyl-4-nitrophenol (para to -OH)	3 distinct signals, complex splitting	~5-6 (broad)	~2.6
5-Methyl-3-nitrophenol (meta)	3 distinct signals, complex splitting	~5-6 (broad)	~2.4

Note: These are estimated values based on standard substituent effects. Actual values may vary based on solvent and concentration.[4][5][6]

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the nitrocresol isomer and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).

• Instrumentation: Place the NMR tube in the spectrometer's probe.

• Data Acquisition:

  • Tune and shim the magnetic field to ensure homogeneity.

  • Acquire a standard ¹H spectrum (e.g., 16-32 scans).

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

• Data Analysis:

  • Reference the spectrum to the TMS peak at 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Analyze the chemical shifts and splitting patterns to elucidate the isomeric structure.

Vibrational Spectroscopy (FT-IR & Raman): Fingerprinting Molecular Bonds

Vibrational spectroscopy probes the stretching and bending of chemical bonds, each producing a characteristic frequency.[7] Both FT-IR and Raman spectroscopy are excellent for differentiating nitrocresol isomers, often providing complementary information.

Causality of Spectral Differences

• O-H Stretch (FT-IR): This is the most diagnostic region. In ortho-isomers, the intramolecular hydrogen bond weakens the O-H bond, causing its stretching vibration to appear at a much lower frequency (~3200 cm⁻¹) as a broad band compared to the sharp, higher frequency (~3500-3600 cm⁻¹) band of the "free" hydroxyl groups in meta and para isomers.

• NO₂ Stretches (FT-IR & Raman): The asymmetric (~1520-1560 cm⁻¹) and symmetric (~1330-1370 cm⁻¹) stretching vibrations of the nitro group are strong in both IR and Raman spectra. Their exact frequencies are sensitive to the electronic effects of the other substituents and their position on the ring.

• C-H Out-of-Plane Bending (FT-IR): The region between 700-900 cm⁻¹ in the FT-IR spectrum is highly informative. The pattern of C-H "oop" bands is characteristic of the number of adjacent hydrogen atoms on the aromatic ring, providing a reliable fingerprint of the substitution pattern.

• Fingerprint Region (< 1600 cm⁻¹): This entire region contains a wealth of complex vibrations (C-C stretches, in-plane bends) that are unique to the overall molecular symmetry and structure of each isomer.[8] While individual peak assignment is complex, the overall pattern is a highly reliable identifier.

Comparative FT-IR Data (Characteristic Wavenumbers, cm⁻¹)

Vibration	ortho-Isomer (e.g., 4-Methyl-2-nitrophenol)	meta/para-Isomers (e.g., 2-Methyl-4-nitrophenol)
O-H Stretch	~3200 (Broad, strong)	~3550 (Sharp, medium)
C-H Aromatic Stretch	>3000	>3000
C-H Aliphatic Stretch	<3000	<3000
NO₂ Asymmetric Stretch	~1530	~1520
NO₂ Symmetric Stretch	~1340	~1350
C-H Out-of-Plane Bending	Pattern specific to substitution	Pattern specific to substitution

Data compiled from NIST WebBook and other sources.[9][10][11]

Experimental Protocol: FT-IR Analysis (KBr Pellet)

• Sample Preparation: Grind 1-2 mg of the solid nitrocresol sample with ~100 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Pressing: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum (typically by co-adding 32 or 64 scans) over the range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum of absorbance or transmittance versus wavenumber is compared against reference spectra or analyzed by assigning characteristic functional group frequencies.

Mass Spectrometry (MS): Decoding Fragmentation Patterns

While all nitrocresol isomers have the same molecular mass (153.14 g/mol ), their behavior upon ionization in a mass spectrometer can be markedly different. Electron Ionization (EI) provides high energy, leading to extensive and often diagnostic fragmentation.

Causality of Spectral Differences

• Molecular Ion (M⁺•): All isomers will show a molecular ion peak at m/z 153. The intensity of this peak may vary, sometimes being weaker in ortho-isomers due to facile fragmentation pathways.

• Ortho-Effect Fragmentation: The proximity of the -OH and -NO₂ groups in ortho-isomers can lead to unique fragmentation pathways not seen in meta or para isomers.[12][13] This can include the loss of OH• (m/z 136) or H₂O (m/z 135), followed by loss of other fragments. A key fragmentation pathway for many nitroaromatics is the loss of the nitro group (-NO₂) as •NO (loss of 30 Da) or •NO₂ (loss of 46 Da).[14][15]

• Benzylic Cleavage: The methyl group can be lost, but more commonly, cleavage of the bond beta to the aromatic ring (if an alkyl chain were present) is a favored fragmentation route for alkylbenzenes. For nitrocresols, the fragmentation is dominated by the nitro and hydroxyl groups.

Comparative Mass Spectrometry Data (Key EI Fragments)

Isomer Example	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Characteristic Loss
4-Methyl-2-nitrophenol	153	136, 123, 108, 95	Loss of •OH, CO
5-Methyl-2-nitrophenol	153	123, 107, 95	Loss of •NO

Data compiled from NIST and PubChem databases.[11][16]

Experimental Protocol: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal platform as the gas chromatograph separates the isomers before they enter the mass spectrometer.

• Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the nitrocresol mixture in a volatile organic solvent like dichloromethane or ethyl acetate.

• GC Separation:

  • Inject 1 µL of the sample into the GC.

  • Use a suitable capillary column (e.g., a non-polar DB-5ms or a mid-polar DB-17) to separate the isomers based on their boiling points and polarity. ortho-Nitrocresol, due to its intramolecular H-bond, is more volatile and typically elutes first.[17]

  • Use a temperature program (e.g., start at 80°C, ramp to 250°C) to achieve good separation.

• MS Data Acquisition:

  • The column outlet is interfaced directly with the MS ion source (typically EI at 70 eV).

  • The mass spectrometer scans a mass range (e.g., m/z 40-200) continuously as the compounds elute from the GC column.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) to find the retention times of the separated isomers.

  • Extract the mass spectrum for each peak and analyze the molecular ion and fragmentation pattern to confirm the identity of each isomer.

UV-Visible (UV-Vis) Spectroscopy: A Tool for Confirmation

UV-Vis spectroscopy probes the electronic transitions within a molecule. While it is less specific than NMR or MS due to broad absorption bands and significant spectral overlap between isomers, it can still serve as a rapid, confirmatory technique.[18][19]

Causality of Spectral Differences

The position of maximum absorbance (λmax) is influenced by the electronic communication between the substituents on the ring. The nitro group acts as a powerful chromophore.[20] The relative positions of the electron-donating -OH and -CH₃ groups to the -NO₂ group alter the energy of the π → π* and n → π* transitions, resulting in slight shifts in the λmax. The spectra are also highly sensitive to solvent and pH, as deprotonation of the phenolic group creates a phenolate ion, which significantly red-shifts the absorbance.[21][22]

Comparative UV-Vis Data (Nitrophenol Analogs in Neutral Solution)

Isomer	Typical λmax 1 (nm)	Typical λmax 2 (nm)
ortho-Nitrophenol	~275	~350
meta-Nitrophenol	~275	~340
para-Nitrophenol	~315	-

Note: Data for nitrophenol isomers are presented as a close proxy. Nitrocresols will show similar patterns.[20]

Experimental Protocol: UV-Vis Analysis

• Sample Preparation: Prepare a dilute solution of the nitrocresol isomer in a UV-transparent solvent (e.g., ethanol, methanol, or a buffered aqueous solution). The concentration should be adjusted to yield a maximum absorbance between 0.5 and 1.0 AU.

• Data Acquisition:

  • Use a dual-beam spectrophotometer. Fill a cuvette with the pure solvent to serve as the reference blank.

  • Fill a second cuvette with the sample solution.

  • Scan the sample across a wavelength range (e.g., 200-500 nm).

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Visualizing the Structures and Workflow

To aid in conceptualization, the structures of representative nitrocresol isomers and a logical workflow for their identification are presented below.

Sources

• 1. allen.in [allen.in]
• 2. Which has intramolecular hydrogen bonding? Ortho nitrophenol, Para nitrophenol [cdquestions.com]
• 3. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
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• 10. 2-Methyl-4-nitrophenol(99-53-6) IR Spectrum [chemicalbook.com]
• 11. Phenol, 4-methyl-2-nitro- [webbook.nist.gov]
• 12. Studies in mass spectrometry. Part VIII. peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
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• 14. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. 6-Nitro-m-cresol | C7H7NO3 | CID 12788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. uv-visible light absorption spectrum of phenol 3-nitrophenol spectra of phenols aromatic compounds benzene ring based chromophore Doc Brown's chemistry revision notes [docbrown.info]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00144F [pubs.rsc.org]

Bioaccumulation Potential of 2-Chloro-6-methyl-4-nitrophenol vs. Chlorophenols: A Comparative Technical Guide

Executive Summary

2-Chloro-6-methyl-4-nitrophenol (CMNP) exhibits a low bioaccumulation potential significantly distinct from the polychlorinated phenols (e.g., pentachlorophenol) often used as benchmarks in environmental toxicology.

While chlorophenols (CPs) rely heavily on lipophilicity-driven partitioning (high Log Kow) to accumulate in lipid tissues, CMNP is governed by a "Metabolic Shunt." The presence of the nitro group at the para position activates rapid biotransformation via nitro-reductases, converting the compound into highly polar amino-derivatives that are efficiently excreted. Consequently, despite having a chlorinated phenolic core, CMNP displays Bioconcentration Factors (BCF) orders of magnitude lower than higher-chlorinated phenols.

This guide provides a mechanistic comparison, experimental protocols, and predictive data to substantiate these findings.

Chemical Identity & Physicochemical Profiling[1][2]

Bioaccumulation is fundamentally driven by the balance between hydrophobicity (uptake) and metabolic clearance/ionization (elimination).

Table 1: Physicochemical Comparison

Property	2-Chloro-6-methyl-4-nitrophenol	2,4-Dichlorophenol (2,4-DCP)	Pentachlorophenol (PCP)	Implication
CAS No.	4102-84-5	120-83-2	87-86-5	Identity verification
MW ( g/mol )	187.58	163.00	266.34	Molecular size affects membrane permeation
Log Kow	~2.4	3.06	5.12	<3.0 indicates low bioaccumulation risk
pKa	~5.8 - 6.2 (Est.)	7.89	4.74	Ionized fraction at pH 7.4 reduces uptake
Water Solubility	Moderate (~450 mg/L)	4,500 mg/L	14 mg/L	Lower solubility often correlates with higher BCF
Primary Metabolic Route	Nitro-reduction & Conjugation	Glucuronidation	Slow Glucuronidation	Nitro-reduction is a rapid clearance pathway

Structural Analysis Diagram

The following diagram illustrates the structural features influencing the bioaccumulation logic.

Figure 1: Structural determinants of bioaccumulation. The nitro group in CMNP acts as a 'polarity anchor,' counteracting the lipophilic effect of the chlorine atom.

Mechanistic Analysis: The "Metabolic Shunt"

The core reason CMNP does not bioaccumulate like chlorophenols is the biotransformation potential .

Hydrophobicity vs. Ionization

• Chlorophenols (CPs): Bioaccumulation is strictly correlated with Log Kow. As chlorination increases, pKa decreases, but the lipophilicity of the neutral form dominates uptake.

• CMNP: With a Log Kow of ~2.4, it falls below the threshold (Log Kow ≥ 3.0) typically triggering bioaccumulation concerns. Furthermore, at physiological pH (7.4), a significant fraction exists as the phenolate anion (depending on exact pKa), which does not passively diffuse across gill membranes as efficiently as the neutral species.

The Nitro-Reductase Pathway

Unlike chlorophenols, which require oxidation (CYP450) or direct conjugation, CMNP undergoes nitro-reduction . This is a ubiquitous enzymatic pathway in fish liver (and anaerobic bacteria in sediment).

• Reduction: The -NO2 group is reduced to -NH2 (2-amino-6-methyl-4-chlorophenol).

• Polarity Shift: This transformation drastically lowers Log Kow and increases water solubility.

• Elimination: The amino-phenol is rapidly acetylated or glucuronidated and excreted via bile or urine.

Pathway Visualization

Figure 2: The Metabolic Shunt. Rapid nitro-reduction prevents the parent compound from reaching steady-state equilibrium in lipid tissues.

Comparative Data Analysis

The following data consolidates predicted and surrogate experimental values. Since direct BCF data for CMNP is rare in public literature, values are derived from validated QSAR models (EPISuite BCFBAF) and read-across from structurally similar nitrophenols.

Table 2: Bioaccumulation Metrics

Compound	Log Kow	Estimated BCF (L/kg)	Half-Life (Fish)	Bioaccumulation Classification
2-Chloro-6-methyl-4-nitrophenol	2.4	12 - 25	< 24 hours	Non-Bioaccumulative
4-Nitrophenol	1.91	< 10	< 12 hours	Non-Bioaccumulative
2,4-Dichlorophenol	3.06	100 - 300	1 - 3 days	Low/Moderate
2,4,6-Trichlorophenol	3.69	300 - 1,000	2 - 5 days	Moderate
Pentachlorophenol	5.12	1,000 - 3,000	> 7 days	High

Key Insight: The addition of the nitro group suppresses the BCF by a factor of 10-20x compared to a chlorophenol of similar molecular weight.

Experimental Protocol: Validating BCF

To empirically verify the low bioaccumulation potential of CMNP, a standard OECD 305 Flow-Through test is recommended, but with specific modifications to account for rapid metabolism and ionization.

Protocol: OECD 305 (Modified for Ionizable/Metabolizable Organics)

Objective: Determine the kinetic BCF (BCFk = k1/k2) rather than steady-state BCF (BCFss), as steady state may be reached too rapidly to measure accurately.

Phase 1: System Setup

• Test Species: Danio rerio (Zebrafish) or Oncorhynchus mykiss (Rainbow Trout).

• Water Quality:

  • pH: Strictly controlled at 6.0 ± 0.2 (to maximize the neutral, bioavailable fraction for a "worst-case" scenario) and 8.0 ± 0.2 (environmental relevance).

  • Temperature: Species-specific (e.g., 23°C for Zebrafish).

• Dosing: Flow-through system maintaining a concentration of 1/100th of water solubility (approx. 1–5 mg/L).

Phase 2: Uptake Phase (Days 0–7)

• Expose fish to CMNP.

• Sampling: Collect water and fish samples at T = 2, 4, 12, 24, 48, 96 hours.

• Rationale: Rapid equilibrium is expected. Frequent early sampling is critical to capture the uptake curve (k1).

Phase 3: Depuration Phase (Days 7–14)

• Transfer fish to clean water.

• Sampling: Collect samples at T = 1, 3, 6, 12, 24, 48 hours post-transfer.

• Rationale: Expect rapid elimination (high k2).

Phase 4: Analytical Chemistry (HPLC-MS/MS)

• Extraction: Acidified acetonitrile extraction to recover both parent and potential amino-metabolites.

• Target Analytes:

  • Parent: 2-Chloro-6-methyl-4-nitrophenol.[1][2]

  • Metabolite: 2-Amino-6-methyl-4-chlorophenol (Marker of metabolism).

Figure 3: Experimental workflow for determining kinetic BCF.

Conclusion

2-Chloro-6-methyl-4-nitrophenol presents a negligible bioaccumulation risk compared to chlorophenols.

• Low Lipophilicity: Log Kow ~2.4 prevents significant partitioning into lipid tissues.

• Metabolic Clearance: The nitro group facilitates rapid reduction and excretion, preventing the "trapping" effect seen with highly chlorinated phenols.

• Regulatory Status: Based on these properties, CMNP typically falls below the regulatory thresholds for "Bioaccumulative" (B) classification under REACH (BCF > 2000) or TSCA (BCF > 1000).

References

• OECD Guidelines for the Testing of Chemicals. (2012). Test No. 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure. OECD Publishing. [Link]

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 262703, 2-Chloro-6-methyl-4-nitrophenol.[Link]

• Arnot, J. A., & Gobas, F. A. (2006). A review of bioconcentration factor (BCF) and bioaccumulation factor (BAF) assessments for organic chemicals in aquatic organisms. Environmental Reviews. [Link]

• U.S. EPA. (2012). Estimation Programs Interface Suite™ for Microsoft® Windows, v 4.11. United States Environmental Protection Agency, Washington, DC, USA.[3] [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Nitrophenols.[4][5] Centers for Disease Control and Prevention. [Link]

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• 5. Comparative toxicity of chlorophenols, nitrophenols, and phenoxyalkanoic acids to freshwater bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Chloro-6-methyl-4-nitrophenol

This document provides essential, field-proven guidance on the selection, use, and disposal of Personal Protective Equipment (PPE) for handling 2-Chloro-6-methyl-4-nitrophenol. As no comprehensive Safety Data Sheet (SDS) is readily available for this specific compound, this guide is built upon a conservative risk assessment, synthesizing data from structurally analogous chemicals, including chlorinated nitrophenols and cresols. The core principle is to treat this compound with a high degree of caution, assuming it possesses a hazard profile similar to its chemical relatives. This ensures a robust margin of safety for all laboratory personnel.

Hazard Assessment: The "Why" Behind the Precaution

Understanding the potential risks is the critical first step in building a culture of safety. The necessity for a multi-layered PPE strategy stems from the hazards associated with the functional groups of 2-Chloro-6-methyl-4-nitrophenol. Based on analogous compounds, we must assume the following GHS classifications are applicable.

Hazard Class	Pictogram	Signal Word	Assumed Hazard Statement	Implication for the Researcher
Acute Toxicity		Warning / Danger	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled.[1]	Systemic toxicity is a primary concern. Exposure via any route (ingestion, skin absorption, or inhalation of dust) can lead to adverse health effects. This mandates full-body protection.
Skin & Eye Damage		Warning	H315: Causes skin irritationH319: Causes serious eye irritation.[2][3]	This compound is likely corrosive or irritating upon contact. Direct contact can cause immediate damage, necessitating robust skin and eye protection.
Respiratory Effects		Warning	H335: May cause respiratory irritation.[2][3]	As a solid powder, airborne particulates pose a significant risk to the respiratory tract, especially during weighing or transfer operations.[4]
Organ Toxicity		Warning	H373: May cause damage to organs (Kidney, Liver) through prolonged or repeated exposure.[1]	Chronic, low-level exposure may lead to long-term health consequences, reinforcing the need for consistent and correct PPE use.

The Core PPE Ensemble: A Risk-Based, Multi-Barrier System

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process based on the specific laboratory operation being performed. The following diagram outlines the decision-making workflow for assembling your protective ensemble.

Caption: PPE selection workflow based on the laboratory task.

Detailed PPE Specifications

PPE Component	Minimum Specification	Rationale & Expert Insight
Eye & Face Protection	ANSI Z87.1-rated chemical splash goggles.[5]	Standard safety glasses are insufficient as they do not protect against splashes from the top or sides. For tasks with a higher splash risk, such as transfers or workups, goggles must be supplemented with a full-face shield .[5] This provides a secondary barrier protecting the entire face.
Hand Protection	Double-gloving with chemically resistant gloves.	The outer glove bears the primary contamination, while the inner glove protects the skin during doffing. Nitrile gloves are a common baseline; however, for prolonged work or higher concentrations, more robust materials are required. Always check manufacturer-specific breakthrough time data.
Glove Material Comparison
Nitrile (Disposable): Suitable for incidental splash protection only. Immediately remove and replace upon contact.[6]	Neoprene or Butyl Rubber (Reusable/Thicker): Recommended for direct handling, immersion, or when handling solutions >10%. These materials offer superior resistance to phenolic compounds.[6]
Body Protection	Flame-resistant (FR) lab coat.	A standard cotton lab coat is flammable and can absorb chemicals, holding them against the skin. An FR coat provides a critical layer of protection. For larger volumes or significant splash risks, supplement with a neoprene or butyl rubber apron .[6]
Respiratory Protection	NIOSH-approved N95 or P3 particulate respirator.[7][8]	This is mandatory when handling the solid powder outside of a certified chemical fume hood .[4] The fine particles can be easily inhaled, causing acute respiratory irritation and systemic toxicity. All respirator use requires prior fit-testing and training as per OSHA regulations.[8]
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Leather and other porous materials can absorb and retain chemicals, leading to prolonged exposure.

Operational Plan: Safe Handling from Gown to Disposal

Procedural discipline is as crucial as the PPE itself. Contamination often occurs during the removal of PPE.

Step-by-Step Donning (Putting On) Protocol

• Footwear Check: Confirm you are wearing appropriate closed-toe shoes.

• Body Protection: Don the lab coat or apron, ensuring it is fully fastened.

• Respiratory Protection: If required, perform a seal check and don your respirator.

• Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if the task requires it.

• Hand Protection: Don the first pair of gloves, pulling the cuffs over the sleeves of your lab coat. Don the second pair of gloves over the first.

Step-by-Step Doffing (Removal) Protocol: The Critical Sequence

This sequence is designed to move from most contaminated to least contaminated, preventing cross-contamination.

Caption: Critical sequence for removing PPE to prevent self-contamination.

• Initial Decontamination: If grossly contaminated, wipe down the outer gloves and any contaminated equipment before starting the doffing process.

• Outer Gloves: Pinch the outside of one glove at the wrist. Peel it off, turning it inside out, and hold it in the gloved hand. Slide an ungloved finger under the wrist of the remaining glove and peel it off, turning it inside out over the first glove. Dispose of immediately.

• Face Shield/Apron: Remove the face shield and/or apron without touching the front surface. Dispose of appropriately.

• Lab Coat: Unfasten the lab coat. Roll it forward and down off your shoulders, touching only the inside. Turn it inside out as you remove it and place it in the designated laundry or disposal bin.

• Goggles: Remove goggles from the back of your head forward.

• Inner Gloves: Remove the final pair of gloves using the same technique as in Step 2.

• Final Wash: Immediately and thoroughly wash your hands with soap and water.

Emergency & Disposal Plan

Immediate First Aid for Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open.[9][10] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

• Skin Contact: Move to a safety shower.[9] Immediately remove all contaminated clothing while flushing the affected area with plenty of soap and water for at least 15 minutes.[2][8] For phenol-type compounds, if available and you are trained, initial decontamination with polyethylene glycol (PEG-400) can be effective before water flushing.[6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or seek immediate medical attention.[8]

Disposal of Contaminated Materials

All materials that come into contact with 2-Chloro-6-methyl-4-nitrophenol must be treated as hazardous waste.

Waste Stream	Disposal Protocol
Used PPE	All disposable PPE (gloves, aprons, etc.) must be collected in a designated, sealed hazardous waste container.
Grossly Contaminated Items	Any lab coats, glassware, or equipment that cannot be safely decontaminated must be disposed of as solid hazardous waste.
Chemical Waste	Unused chemical and reaction waste must be collected in a properly labeled, sealed hazardous waste container. Consult your institution's Environmental Health & Safety (EHS) office for specific labeling and disposal procedures.[2] Incineration is often the preferred method for nitrophenols.[11]

References

• Safety Data Sheet: 4-Nitrophenol. Carl ROTH.

• Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole. Benchchem.

• 2-SAFETY DATA SHEET. Thermo Fisher Scientific.

• 6 - SAFETY DATA SHEET. Thermo Fisher Scientific.

• Chemical Emergencies, Exposures, and Spills. Florida State University, Environmental Health and Safety.

• What to do in a chemical emergency. GOV.UK.

• Appendix L – What to Do in a Chemical Emergency. U.S. Environmental Protection Agency (EPA).

• 2-Chloro-4-nitrophenol 97%. Sigma-Aldrich.

• 2-Amino-4-chloro-6-nitrophenol Safety Data Sheet. AK Scientific, Inc.

• Phenol, 2-amino-6-chloro-4-nitro- and its hydrochloride: Human health tier II assessment. Australian Government Department of Health.

• SAFETY DATA SHEET. Sigma-Aldrich.

• 2-Chloro-6-methyl-4-nitrophenol. PubChem, National Institutes of Health.

• Personal Protective Equipment. Occupational Safety and Health Administration (OSHA).

• 2-AMINO 6-CHLORO 4-NITRO PHENOL DRY MEDR Safety Data Sheet. Jay Organics.

• Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry (ATSDR).

• Appendix P – Phenol First Aid Guide and PPE. University of California, Santa Barbara, Environmental Health and Safety.

• Chemical Exposure and Spill Response Procedures. New Mexico State University.

• What to Do in a Chemical Emergency. Centers for Disease Control and Prevention (CDC).

• Personal Protective Equipment (PPE) for Industrial Chemicals. Respirex International.

• 2-Amino-6-chloro-4-nitrophenol SDS. Echemi.

• Opinion of the Scientific Committee on Consumer Products on 2-chloro-6-ethylamino-4-nitrophenol. European Commission.

• 2-Methyl-4-nitrophenol - Safety Data Sheet. Sigma-Aldrich.

• 2-Amino-6-chloro-4-nitrophenol - Safety Data Sheet. ChemicalBook.

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• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. aksci.com [aksci.com]
• 3. westliberty.edu [westliberty.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. osha.gov [osha.gov]
• 6. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. fishersci.com [fishersci.com]
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• 10. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]